molecular formula C14H20N2O4 B7459035 Methyl 2-[[5-(piperidin-1-ylmethyl)furan-2-carbonyl]amino]acetate

Methyl 2-[[5-(piperidin-1-ylmethyl)furan-2-carbonyl]amino]acetate

Cat. No. B7459035
M. Wt: 280.32 g/mol
InChI Key: ZRQZLIVILYAWAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-[[5-(piperidin-1-ylmethyl)furan-2-carbonyl]amino]acetate is a chemical compound that has been widely used in scientific research for its potential applications in various fields. It is a synthetic compound that is created through a complex synthesis method, and it has been found to have a wide range of biochemical and physiological effects. In Additionally, we will list as many future directions as possible for the use of this compound in scientific research.

Mechanism of Action

The mechanism of action of Methyl 2-[[5-(piperidin-1-ylmethyl)furan-2-carbonyl]amino]acetate is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. Specifically, it has been found to inhibit the activity of monoamine oxidase (MAO) and acetylcholinesterase (AChE), which are enzymes that are involved in the breakdown of neurotransmitters in the brain. By inhibiting the activity of these enzymes, Methyl 2-[[5-(piperidin-1-ylmethyl)furan-2-carbonyl]amino]acetate may help to increase the levels of certain neurotransmitters in the brain, which can have a range of physiological effects.
Biochemical and Physiological Effects:
Methyl 2-[[5-(piperidin-1-ylmethyl)furan-2-carbonyl]amino]acetate has a wide range of biochemical and physiological effects. It has been found to have antioxidant properties, which may help to protect cells from damage caused by free radicals. Additionally, it has been found to have anti-inflammatory properties, which may help to reduce inflammation in the body. It has also been found to have neuroprotective properties, which may help to protect the brain from damage caused by various neurotoxins.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Methyl 2-[[5-(piperidin-1-ylmethyl)furan-2-carbonyl]amino]acetate in lab experiments is its potential to be used as a tool for studying various physiological processes. Additionally, it has been found to have potential applications in the development of new drugs. However, one of the limitations of using this compound in lab experiments is its complex synthesis method, which may make it difficult to obtain in large quantities.

Future Directions

There are many future directions for the use of Methyl 2-[[5-(piperidin-1-ylmethyl)furan-2-carbonyl]amino]acetate in scientific research. One potential direction is the development of new drugs that are based on the structure of this compound. Additionally, it may be used as a tool for studying the mechanisms of various physiological processes, including the role of neurotransmitters in the brain. Finally, it may be used in the development of new treatments for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Synthesis Methods

The synthesis method for Methyl 2-[[5-(piperidin-1-ylmethyl)furan-2-carbonyl]amino]acetate is a complex process that involves several steps. The first step is the synthesis of 5-(piperidin-1-ylmethyl)furan-2-carboxylic acid, which is achieved through the reaction of furfural with piperidine in the presence of a catalyst. The resulting product is then converted into the corresponding acid chloride through the reaction with thionyl chloride. The second step involves the reaction of the acid chloride with methyl glycinate in the presence of a base to form the final product, Methyl 2-[[5-(piperidin-1-ylmethyl)furan-2-carbonyl]amino]acetate.

Scientific Research Applications

Methyl 2-[[5-(piperidin-1-ylmethyl)furan-2-carbonyl]amino]acetate has been used in various scientific research applications, including medicinal chemistry, drug discovery, and neuroscience. It has been found to have potential applications in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, it has been used in the development of new drugs and as a tool for studying the mechanisms of various physiological processes.

properties

IUPAC Name

methyl 2-[[5-(piperidin-1-ylmethyl)furan-2-carbonyl]amino]acetate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H20N2O4/c1-19-13(17)9-15-14(18)12-6-5-11(20-12)10-16-7-3-2-4-8-16/h5-6H,2-4,7-10H2,1H3,(H,15,18)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZRQZLIVILYAWAV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)CNC(=O)C1=CC=C(O1)CN2CCCCC2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H20N2O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

280.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 2-[[5-(piperidin-1-ylmethyl)furan-2-carbonyl]amino]acetate

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